Cas no 2032-65-7 (Methiocarb)

• Product Name: Methiocarb
• CAS No: 2032-65-7
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• MDL: MFCD00055450
• CID: 42328
• PubChem ID: 329755298
• Update Time: 2026-05-14

Methiocarb Chemical and Physical Properties

Names and Identifiers

• Mercaptodimethur
• 3,5-Dimethyl-4-(methylthio)phenol methylcarbamate
• 3,5-Dimethyl-4-(methylthio)phenyl methylcarbamate
• Methylcarbamic acid 4-(methylthio)-3,5-xylyl ester
• Methiocarb
• (3,5-dimethyl-4-methylsulfanylphenyl) N-methylcarbamate
• Methiocarb Solution
• (3,5-dimethyl-4-methylsulfanylphenyl) N-methylca
• 3,5-dimethyl-4-(methylsulfanyl)phenyl methylcarbamate
• 3,5-dimethyl-4-(methylthio)phenyl N-methylcarbamate
• 3,5-dimethyl-4-methylthio-phenyl N-methyl-carbamate
• 4-(methylthio)-3,5-xylyl methylcarbamate
• 4-methylthio-3,5-xylyl methylcarbamate
• Draza
• Grandslam
• Lizetan
• Mesurol
• Mesurol Phenol
• Methiocarb100µg
• Methiocarbe

• MDL： MFCD00055450
• Inchi： 1S/C11H15NO2S/c1-7-5-9(14-11(13)12-3)6-8(2)10(7)15-4/h5-6H,1-4H3,(H,12,13)
• InChI Key： YFBPRJGDJKVWAH-UHFFFAOYSA-N
• SMILES： CC1=C(SC)C(C)=CC(OC(NC)=O)=C1

Computed Properties

• Exact Mass: 225.08200
• Monoisotopic Mass: 225.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 63.6A^2

Experimental Properties

• Color/Form: White crystalline powder with a mild odor
• Density: 1.1838 (rough estimate)
• Melting Point: 119 ºC
• Boiling Point: 243° F (EPA, 1998)
• Flash Point: 141.7 °C
• Refractive Index: 1.4790 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 63.63000
• LogP: 3.13440

Methiocarb Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN 2811/2757
• WGK Germany：3
• Hazard Category Code： 25-50/53
• Safety Instruction： S22-S37-S45-S60-S61
• RTECS：FC5775000
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：II
• Toxicity：LD50 in male, female rats (mg/kg): 70, 60 orally (Gaines)
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R25; R50/53
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds

Additional information on Methiocarb

Comprehensive Overview of Methiocarb (CAS No. 2032-65-7): Properties, Applications, and Environmental Impact

Methiocarb, with the CAS number 2032-65-7, is a widely recognized compound in the field of agricultural chemistry. Known for its efficacy as a pesticide and molluscicide, this chemical has been extensively studied for its role in crop protection and pest management. The growing demand for sustainable farming practices has brought renewed attention to compounds like Methiocarb, as researchers and farmers seek balanced solutions that minimize environmental impact while ensuring crop yield.

One of the most frequently asked questions about Methiocarb is its mode of action. This compound operates as a carbamate insecticide, inhibiting the activity of acetylcholinesterase, an enzyme critical for nerve function in pests. This mechanism makes it highly effective against a range of target organisms, including slugs, snails, and certain insects. However, its specificity and potential effects on non-target species have sparked discussions about its ecological footprint, aligning with current trends in eco-friendly pest control.

In recent years, the conversation around Methiocarb has expanded to include its degradation pathways and residue management. Studies highlight its relatively short half-life in soil, which reduces the risk of long-term accumulation. This characteristic is particularly relevant in the context of organic farming and integrated pest management (IPM), where minimizing chemical persistence is a priority. Farmers and agronomists often search for information on Methiocarb alternatives or compatible IPM strategies, reflecting a shift toward diversified pest control methods.

The safety profile of Methiocarb is another hot topic, especially regarding its toxicity to non-target species. While it is highly effective against pests, its potential impact on beneficial insects, birds, and aquatic organisms has led to regulatory scrutiny in some regions. This aligns with broader public interest in pollinator protection and biodiversity conservation. Researchers are actively exploring formulations and application techniques that reduce off-target effects, such as microencapsulation or precision agriculture technologies.

From a regulatory standpoint, Methiocarb has been evaluated by multiple agencies worldwide, including the EPA and EFSA. Its approval status varies by region, often depending on local environmental and health risk assessments. This regulatory landscape is dynamic, with updates frequently searched by professionals in the agrochemical industry and environmental policy sectors. Understanding these regulations is crucial for compliance and sustainable use.

Innovations in formulation technology have also influenced the application of Methiocarb. Recent advancements focus on enhancing its efficacy while reducing environmental persistence. For example, controlled-release formulations and biodegradable carriers are being tested to improve target specificity and decrease leaching potential. These developments cater to the rising demand for green chemistry solutions in agriculture.

Looking ahead, the role of Methiocarb in modern agriculture will likely evolve alongside emerging trends such as climate-smart farming and digital agriculture. Its integration with data-driven pest monitoring systems could optimize application timing and reduce overall usage. As the industry moves toward sustainable intensification, compounds like Methiocarb will continue to be evaluated for their balance of efficacy and environmental safety.